Cas no 391933-31-6 (N-{[4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-chloro-6-fluorobenzamide)

• Product Name: N-{[4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-chloro-6-fluorobenzamide
• CAS No: 391933-31-6
• MF: C₁₉H₁₇BrClFN₄OS
• MW: 483.784884214401
• CID: 5889329
• PubChem ID: 18553001
• Update Time: 2025-10-31

N-{[4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-chloro-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-((4-(4-bromophenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)-2-chloro-6-fluorobenzamide
• Benzamide, N-[[4-(4-bromophenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl]methyl]-2-chloro-6-fluoro-
• N-{[4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-chloro-6-fluorobenzamide
• AKOS016358475
• 391933-31-6
• F0507-3633
• N-[[4-(4-bromophenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]-2-chloro-6-fluorobenzamide

• Inchi： 1S/C19H17BrClFN4OS/c1-2-10-28-19-25-24-16(26(19)13-8-6-12(20)7-9-13)11-23-18(27)17-14(21)4-3-5-15(17)22/h3-9H,2,10-11H2,1H3,(H,23,27)
• InChI Key： HXQFCQWWTIWLIV-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(Br)C=C2)C(SCCC)=NN=1)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 481.99790g/mol
• Monoisotopic Mass: 481.99790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 11.18±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{[4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-chloro-6-fluorobenzamide

Comprehensive Overview of N-{[4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-chloro-6-fluorobenzamide (CAS 391933-31-6)

The compound N-{[4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-chloro-6-fluorobenzamide (CAS 391933-31-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique combination of a 1,2,4-triazole core, bromophenyl moiety, and chloro-fluorobenzamide side chain makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the key features of this compound is its heterocyclic structure, which is known to exhibit diverse biological activities. The presence of the 1,2,4-triazole ring is particularly noteworthy, as this scaffold is frequently employed in the design of bioactive molecules due to its ability to interact with multiple biological targets. Researchers have explored its potential in addressing contemporary health challenges, such as antimicrobial resistance and chronic inflammatory diseases, which are currently hot topics in the scientific community.

The 4-bromophenyl group attached to the triazole ring enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability. This characteristic is critical for drug candidates, as it influences their absorption and distribution within the body. Additionally, the propylsulfanyl substituent introduces a sulfur-containing functional group, which can participate in unique chemical interactions and further modulate the compound's pharmacological properties.

Another intriguing aspect of this molecule is the 2-chloro-6-fluorobenzamide moiety. The inclusion of both chlorine and fluorine atoms is a strategic choice often seen in modern drug design. Fluorine, in particular, is known to enhance metabolic stability and binding affinity, while chlorine can contribute to steric effects and electronic properties. These attributes make the compound a subject of interest for researchers investigating structure-activity relationships (SAR) and optimizing lead compounds for therapeutic use.

In the context of current trends, the scientific community is increasingly focused on targeted therapies and precision medicine. The structural versatility of N-{[4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-chloro-6-fluorobenzamide allows for modifications that could tailor its activity toward specific biological pathways. For instance, its potential as a kinase inhibitor or a modulator of protein-protein interactions is an area of active exploration, aligning with the growing demand for novel treatments in oncology and autoimmune disorders.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, including the formation of the 1,2,4-triazole ring and subsequent functionalization. Researchers often employ techniques such as N-alkylation and amide coupling to assemble the final structure. The detailed synthetic routes and optimization strategies are frequently discussed in academic literature, reflecting the compound's relevance in advanced organic synthesis.

Environmental and safety considerations are also paramount in the handling and application of this compound. While it is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe usage. The compound's stability under various conditions, such as temperature and pH, is an area of ongoing study, particularly for those interested in its formulation and delivery in pharmaceutical contexts.

In summary, N-{[4-(4-bromophenyl)-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-2-chloro-6-fluorobenzamide (CAS 391933-31-6) represents a fascinating example of modern chemical innovation. Its intricate structure and potential biological activities make it a valuable subject for research in drug discovery, synthetic chemistry, and beyond. As the scientific community continues to explore its applications, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology today.